molecular formula C21H17N3O3 B5219679 N-[1-{[(4-hydroxyphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide

N-[1-{[(4-hydroxyphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide

Cat. No. B5219679
M. Wt: 359.4 g/mol
InChI Key: KKFXXXJJBZCQFC-CPNJWEJPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-{[(4-hydroxyphenyl)amino]carbonyl}-2-(3-pyridinyl)vinyl]benzamide, commonly known as HAV, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In

Scientific Research Applications

HAV has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. In medicinal chemistry, HAV has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. In pharmacology, HAV has been reported to possess anti-inflammatory, antioxidant, and neuroprotective properties. In biochemistry, HAV has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase.

Mechanism of Action

The mechanism of action of HAV is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, HAV has been reported to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that plays a key role in cognitive function. HAV has also been shown to inhibit the activity of tyrosinase, an enzyme involved in the production of melanin, which is responsible for skin pigmentation.
Biochemical and Physiological Effects:
HAV has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. In vitro and in vivo studies have demonstrated that HAV can reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. HAV has also been reported to protect against neurotoxicity induced by various agents, such as hydrogen peroxide and β-amyloid peptide.

Advantages and Limitations for Lab Experiments

One of the major advantages of HAV is its potent anticancer activity, which has been demonstrated in various cancer cell lines. HAV has also been shown to exhibit anti-inflammatory, antioxidant, and neuroprotective properties, making it a promising candidate for the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. However, one of the major limitations of HAV is its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for research on HAV, including the development of novel synthesis methods to improve its yield and purity, the investigation of its pharmacokinetic and pharmacodynamic properties in vivo, and the exploration of its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. Additionally, further studies are needed to elucidate the mechanism of action of HAV and to identify its molecular targets. Overall, HAV is a promising compound with significant potential for the development of novel therapeutics for various diseases.

Synthesis Methods

The synthesis of HAV involves several steps, including the condensation of 4-hydroxybenzaldehyde with 3-pyridinecarboxaldehyde, followed by the reduction of the resulting Schiff base with sodium borohydride. The resulting product is then acylated with benzoyl chloride to obtain HAV. This synthesis method has been reported to yield HAV with high purity and yield.

properties

IUPAC Name

N-[(E)-3-(4-hydroxyanilino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N3O3/c25-18-10-8-17(9-11-18)23-21(27)19(13-15-5-4-12-22-14-15)24-20(26)16-6-2-1-3-7-16/h1-14,25H,(H,23,27)(H,24,26)/b19-13+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KKFXXXJJBZCQFC-CPNJWEJPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC(=CC2=CN=CC=C2)C(=O)NC3=CC=C(C=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)C(=O)N/C(=C/C2=CN=CC=C2)/C(=O)NC3=CC=C(C=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(E)-3-(4-hydroxyanilino)-3-oxo-1-pyridin-3-ylprop-1-en-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.